3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol

• Molecular Formula: C12H27NO
• Molecular Weight: 201.35 g/mol
• IUPAC Name: 3-(2,6-dimethylheptan-4-ylamino)propan-1-ol
• InChI: InChI=1S/C12H27NO/c1-10(2)8-12(9-11(3)4)13-6-5-7-14/h10-14H,5-9H2,1-4H3
• InChI Key: FTKGAGYKDJWZKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(C)C)NCCCO

Description

3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol is a branched-chain amino alcohol featuring a tertiary amine group and a primary alcohol moiety. Its structure comprises a heptane backbone substituted with methyl groups at positions 2 and 6, linked to a propan-1-ol chain via an amino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol typically involves the reaction of 2,6-dimethylheptan-4-amine with propylene oxide under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong base like sodium hydroxide, to facilitate the opening of the epoxide ring and subsequent nucleophilic attack by the amine group.

Industrial Production Methods

On an industrial scale, the production of 3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol may involve continuous flow reactors to ensure consistent reaction conditions and high yield. The process includes the purification of the final product through distillation or recrystallization to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of specialty chemicals and as a building block for various industrial processes.

Mechanism of Action

The mechanism of action of 3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol, enabling a comparative analysis of their physicochemical and functional characteristics:

1-[(2,6-Dimethylheptan-4-yl)amino]propan-2-ol

• Structural Difference : The hydroxyl group is at position 2 (secondary alcohol) instead of position 1 (primary alcohol).
• Implications: Reduced water solubility compared to the 1-ol derivative due to decreased hydrogen-bonding capacity. Altered metabolic stability, as secondary alcohols are often more resistant to oxidation than primary alcohols. Potential differences in biological activity due to steric hindrance near the amino group .

1-[(2-{[2-(Heptylsulfanyl)ethyl]sulfanyl}ethyl)sulfanyl]heptane

• Structural Difference: Sulfur-containing thioether linkages replace the amino-alcohol backbone.
• Implications: Increased lipophilicity, enhancing membrane permeability but reducing aqueous solubility. Greater chemical stability under basic conditions compared to amine-containing analogs. Potential applications in polymer chemistry or as chelating agents .

1-[(2-Amino-2-methylpropyl)amino]propan-2-ol

• Structural Difference: A branched 2-amino-2-methylpropyl group replaces the dimethylheptane chain.
• Higher solubility in polar solvents due to the compact, branched structure .

2-(4-Methylphenyl)propan-1-ol

• Structural Difference : Aromatic (4-methylphenyl) group replaces the aliphatic dimethylheptane chain.
• Lower volatility compared to purely aliphatic analogs due to aromatic stabilization .

Data Table: Key Structural and Inferred Properties

Compound Name	Functional Groups	Molecular Weight (g/mol)*	Predicted Solubility (Water)	Potential Applications
3-[(2,6-Dimethylheptan-4-yl)amino]propan-1-ol	Primary alcohol, tertiary amine	~229.38	Moderate	Surfactants, drug intermediates
1-[(2,6-Dimethylheptan-4-yl)amino]propan-2-ol	Secondary alcohol, tertiary amine	~229.38	Low	Organic synthesis
1-[(2-{[2-(Heptylsulfanyl)ethyl]sulfanyl}ethyl)sulfanyl]heptane	Thioethers	~376.68	Very low	Polymer additives
1-[(2-Amino-2-methylpropyl)amino]propan-2-ol	Secondary alcohol, branched amine	~160.24	Moderate	Pharmaceuticals
2-(4-Methylphenyl)propan-1-ol	Primary alcohol, aromatic ring	~150.22	Low	Fragrances, resins

*Calculated using average atomic masses.

Research Findings and Limitations

• Structural inferences rely on analogous compounds.
• Biological Activity: Amino alcohols often exhibit antimicrobial or surfactant properties. The dimethylheptane chain in the target compound may enhance lipid solubility, favoring membrane interaction.
• Thermodynamic Properties : Branching in the heptane chain likely lowers melting and boiling points compared to linear analogs, as seen in similar aliphatic amines .